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Compound of Interest

Compound Name: Tralkoxydim

Cat. No.: B8805380

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of Tralkoxydim with
other commonly used graminicides that share the same mode of action: the inhibition of acetyl-
CoA carboxylase (ACCase). The information presented herein is intended to assist researchers
and professionals in making informed decisions by providing a consolidated overview of key
environmental and toxicological parameters, supported by standardized experimental
protocols.

Executive Summary

Tralkoxydim is a post-emergence herbicide effective against various grass weeds in cereal
crops. Like other graminicides in its class, it functions by inhibiting the ACCase enzyme, a
critical component in fatty acid synthesis in susceptible grass species. While offering significant
agricultural benefits, it is imperative to understand its environmental footprint relative to
alternative herbicides. This guide compares Tralkoxydim with other ACCase inhibitors,
including Clethodim, Fluazifop-P-butyl, Pinoxaden, Sethoxydim, Fenoxaprop-P-ethyl, and
Clodinafop-propargyl, across several key environmental indicators.

Environmental Fate and Persistence
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The environmental persistence of a herbicide, often measured by its soil half-life (DT50), and
its potential for mobility, indicated by the soil organic carbon-water partitioning coefficient (Koc),

are critical factors in assessing its long-term environmental impact.

Soil Half-life (DT50,

Soil Organic
Carbon Partitioning

Herbicide o Leaching Potential
days) Coefficient (Koc,
mL/g)
Tralkoxydim 2 -13[1] 1,530 - 8,100[2] Low to Immobile[2]
] Mobile (but short-
Clethodim ~3[3]

lived)[3]

Fluazifop-P-butyl

Rapid degradation to
Fluazifop-P[4]

Degradation products

may leach[4]

Pinoxaden

Aerobic: 2 - 3[5]

121 - 852[1][5]

Moderate to High
Mobility[1][5]

Sethoxydim

4 - 5 (can range from
hours to 25)[5]

~190[3]

High Mobility[5]

Fenoxaprop-P-ethyl

9 (aerobic), 30

(anaerobic)[6]

Low Leaching
Potential[7]

Clodinafop-propargyl

0.8 (aerobic)[8]

Key Observations:

o Tralkoxydim exhibits low soil persistence with a half-life of 2 to 13 days.[1] Its high Koc
value suggests it binds tightly to soil particles, making it relatively immobile.[2]

e Clethodim and Pinoxaden also have short soil half-lives.[3][5] However, Pinoxaden has a
wider range of Koc values, indicating a variable leaching potential depending on soil type.[1]

[5]

o Sethoxydim is characterized by high mobility, although its persistence in soil is generally low.

[5]
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o Fluazifop-P-butyl degrades rapidly in soil, but its degradation products have been shown to
have the potential to leach into groundwater.[4]

Ecotoxicological Profile

The impact of graminicides on non-target organisms is a crucial aspect of their environmental
risk assessment. The following table summarizes the acute toxicity of Tralkoxydim and its
alternatives to a range of representative terrestrial and aquatic organisms.

Honey Bee Rainbow Trout  Green Algae
. Earthworm
(Apis L . (Oncorhynchu (Selenastrum
o ] (Eisenia fetida) ] ]
Herbicide mellifera) s mykiss) 96- capricornutum
14-day LC50
Acute Contact . hour LC50 ) 72-hour EC50
(mgl/kg soil)

LD50 (p g/bee) (mglL) (mglL)
Tralkoxydim 54[1] >1000 >6.1 >5.1
Clethodim >100 >1000 32 -
Fluazifop-P-butyl - - 1.3 0.56
Pinoxaden >100[9] >1000[9] 12.3[9] 2.12[9]
Sethoxydim >100 - 32[5] -
Fenoxaprop-P- ) Moderately

Toxic[7] ] 0.46[7] -
ethyl Toxic[10]
Clodinafop- ]

- Moderately Toxic  0.39 0.12
propargy!

Key Observations:

o Tralkoxydim demonstrates low toxicity to honeybees and earthworms.[1] Its toxicity to
aquatic organisms such as rainbow trout and green algae is moderate.[1]

¢ Pinoxaden also shows low acute toxicity to honeybees and earthworms.[9]

o Fenoxaprop-P-ethyl and Fluazifop-P-butyl exhibit higher toxicity to aquatic organisms
compared to Tralkoxydim.[7][10]
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e Clethodim and Sethoxydim have moderate toxicity to fish.[5]

Efficacy on Key Weed Species

The environmental impact of a herbicide should be considered in the context of its efficacy. A
more effective herbicide may require lower application rates or fewer applications, potentially
reducing the overall environmental load.

Herbicid Wild Oat (Avena Annual Ryegrass Green Foxtail
erbicide

fatua/ludoviciana) (Lolium rigidum) (Setaria viridis)

. Good to Excellent[11]

Tralkoxydim Good Good

[12]
Clethodim Good Excellent Good
Fluazifop-P-butyl Excellent Excellent Excellent
Pinoxaden Excellent Excellent Excellent
Sethoxydim Good Good Good
Fenoxaprop-P-ethyl Excellent Excellent Good
Clodinafop-propargyl Excellent[13] Good Good

Key Observations:

» All the compared graminicides are effective against wild oats, a major weed in cereal crops.
[11][12][13]

o Fluazifop-P-butyl and Pinoxaden generally show a broader spectrum of high efficacy against
the listed grass weeds.

Mode of Action: ACCase Inhibition

Tralkoxydim and the other compared graminicides are classified as Group 1 herbicides by the
Herbicide Resistance Action Committee (HRAC). They act by inhibiting the acetyl-CoA
carboxylase (ACCase) enzyme, which is pivotal in the biosynthesis of fatty acids. This inhibition
disrupts the formation of cell membranes, leading to the death of susceptible grass species.
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Caption: ACCase Inhibition Pathway.

Experimental Protocols

The data presented in this guide are derived from studies that generally follow standardized
methodologies for environmental risk assessment of pesticides. Key experimental protocols are
based on guidelines from the Organisation for Economic Co-operation and Development
(OECD) and the U.S. Environmental Protection Agency (EPA) Office of Chemical Safety and
Pollution Prevention (OCSPP).

Soil Persistence (Aerobic)
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Guideline: OECD 307 (Aerobic and Anaerobic Transformation in Soil); EPA OCSPP
835.4100 (Aerobic Soil Metabolism).

Methodology: The herbicide is applied to fresh soil samples with known characteristics (e.g.,
texture, organic carbon content, pH, microbial biomass). The treated soil is incubated under
controlled aerobic conditions (constant temperature and moisture). At various time intervals,
soil samples are extracted and analyzed using techniques like High-Performance Liquid
Chromatography (HPLC) to determine the concentration of the parent herbicide and its major
metabolites. The rate of degradation is used to calculate the DT50 (time to 50% dissipation)
and DT90 (time to 90% dissipation) values.

Mobility in Soil (Adsorption/Desorption)

Guideline: OECD 106 (Adsorption — Desorption Using a Batch Equilibrium Method); EPA
OCSPP 835.1220 (Adsorption/Desorption).

Methodology: The herbicide is added to a soil-water slurry and agitated until equilibrium is
reached. The concentration of the herbicide in the aqueous phase is measured, and the
amount adsorbed to the soil is calculated by difference. This allows for the determination of
the soil-water distribution coefficient (Kd). The Koc is then calculated by normalizing the Kd
value to the organic carbon content of the soil. Desorption is measured by replacing the
supernatant with a fresh solution and measuring the release of the herbicide from the soil.

Acute Toxicity to Fish

Guideline: OECD 203 (Fish, Acute Toxicity Test); EPA OCSPP 850.1075 (Fish Acute Toxicity
Test).

Methodology: Juvenile fish of a standard species (e.g., Rainbow Trout, Oncorhynchus
mykiss) are exposed to a range of concentrations of the herbicide in water for 96 hours
under controlled conditions (temperature, pH, light). Mortality and sublethal effects are
observed at regular intervals. The data are used to calculate the LC50 (the concentration
that is lethal to 50% of the test population).

Acute Immobilisation Test for Daphnia
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Guideline: OECD 202 (Daphnia sp. Acute Immobilisation Test); EPA OCSPP 850.1010
(Aquatic Invertebrate Acute Toxicity Test, Freshwater Daphnids).

Methodology:Daphnia magna are exposed to a series of herbicide concentrations for 48
hours. The number of immobilized daphnids is recorded at 24 and 48 hours. The results are
used to determine the EC50 (the concentration that causes immobilization in 50% of the
daphnids).

Algal Growth Inhibition Test

Guideline: OECD 201 (Freshwater Alga and Cyanobacteria, Growth Inhibition Test); EPA
OCSPP 850.5400 (Algal Toxicity).

Methodology: Cultures of a green alga (e.g., Selenastrum capricornutum) are exposed to
various concentrations of the herbicide for 72 to 96 hours. The growth of the algae is
measured over time (e.g., by cell counts or fluorescence). The EC50 is calculated based on
the inhibition of growth rate or yield.

Acute Toxicity to Honey Bees

Guideline: OECD 213 (Honeybees, Acute Oral Toxicity Test) and OECD 214 (Honeybees,
Acute Contact Toxicity Test); EPA OCSPP 850.3020 (Honey Bee Acute Contact Toxicity).

Methodology: For oral toxicity, bees are fed a sugar solution containing the herbicide. For
contact toxicity, the herbicide is applied directly to the dorsal thorax of the bees. Mortality is
assessed over 48 to 96 hours, and the LD50 (the dose that is lethal to 50% of the bees) is
determined.

Earthworm Acute Toxicity Test

Guideline: OECD 207 (Earthworm, Acute Toxicity Tests); EPA OCSPP 850.6200 (Earthworm
Subchronic Toxicity Test).

Methodology: Adult earthworms (e.g., Eisenia fetida) are exposed to the herbicide mixed into
an artificial soil substrate for 14 days. Mortality is assessed at 7 and 14 days, and the LC50
is calculated.
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Conclusion

This comparative guide illustrates that while Tralkoxydim and other graminicides share a
common mode of action, their environmental impact profiles exhibit notable differences.
Tralkoxydim is characterized by low soil persistence and low mobility, coupled with low toxicity
to key terrestrial non-target organisms like bees and earthworms. Its aquatic toxicity is
moderate. In comparison, some alternatives may have a higher potential for leaching or exhibit
greater toxicity to aquatic life.

The selection of a graminicide should involve a holistic assessment that balances efficacy
against specific weed pressures with a thorough consideration of its environmental fate and
ecotoxicological profile. The data and protocols presented in this guide are intended to provide
a foundational resource for such an evidence-based decision-making process. Researchers
are encouraged to consult the primary literature and regulatory documents for more detailed
information on specific products and their use conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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impact-of-tralkoxydim-with-other-graminicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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